Cas no 37895-35-5 (Albofungin)

Albofungin is a polyene macrolide antibiotic derived from Streptomyces species, primarily recognized for its antifungal properties. It exhibits broad-spectrum activity against various pathogenic fungi, including Candida and Aspergillus species, by binding to ergosterol in fungal cell membranes, disrupting membrane integrity and leading to cell death. Albofungin is particularly noted for its stability and efficacy in both in vitro and in vivo settings. Its structural features, including a conjugated polyene system, contribute to its potent antifungal action. Research suggests potential applications in agricultural and medical antifungal treatments, though further studies are required to fully elucidate its pharmacokinetics and safety profile.
Albofungin structure
Albofungin structure
Product Name:Albofungin
CAS No:37895-35-5
MF:C27H24N2O9
MW:520.487467765808
CID:308844
PubChem ID:5361010
Update Time:2025-06-12

Albofungin Chemical and Physical Properties

Names and Identifiers

    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-3,4,8a,13-tetrahydro-1,15,16-trihydroxy-4-methoxy-12-methyl-,(1S,4R,8aR)-
    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione,13-amino-3,4,8a,13-tetrahydro-1,15,16-trihyd
    • ALBOFUNGIN
    • YELLOW TO LIGHT TAN SOLID
    • (1S)-13-Amino-3,4,8aβ,13-tetrahydro-1β,15,16-trihydroxy-4β-methoxy-12-methyl-1H-xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione
    • Antibiotic P 42-1
    • Kanchanomycin
    • P-42-1
    • KanchanoMycin, BA 180265A, P 42-1
    • 1H-Xantheno[4',3',2':4,5][1,3]benzodioxino[7,6-g]isoquinoline-14,17(2H,9H)-dione, 13-amino-3,4,8a,13-tetrahydro-1,15,16-trihydroxy-4-methoxy-12-methyl-, (1S,4R,8aR)-
    • Antibiotic P42-C
    • CHEBI:216478
    • DTXSID00958916
    • SCHEMBL7769910
    • 6-amino-3,21,28-trihydroxy-24-methoxy-7-methyl-14,16,26-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1(28),2(11),3,7,9,17(29),18(27),20(25)-octaene-5,19-dione
    • 13-Amino-4,15,16-trihydroxy-1-methoxy-12-methyl-3,4,8a,13-tetrahydro-2H,7H-[1]benzopyrano[3',2':6,7][1,3]dioxino[4',5',6':4,5]naphtho[2,1-g]isoquinoline-5,14(1H,9H)-dione
    • Albofungin
    • Inchi: 1S/C27H24N2O9/c1-9-5-10-6-11-7-14-18-19(15(11)21(31)16(10)27(34)29(9)28)23(33)20-22(32)17-12(30)3-4-13(35-2)24(17)38-26(20)25(18)37-8-36-14/h5-6,12-14,30-31,33H,3-4,7-8,28H2,1-2H3/t12-,13+,14+/m0/s1
    • InChI Key: PUQUSQASXBNKCW-BFHYXJOUSA-N
    • SMILES: C1(=O)C2=C(C=C3C[C@@]4([H])OCOC5C6OC7=C(C(=O)C=6C(O)=C(C3=C2O)C=54)[C@@H](O)CC[C@H]7OC)C=C(C)N1N

Computed Properties

  • Exact Mass: 520.14822
  • Monoisotopic Mass: 520.14818
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 1
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 161

Experimental Properties

  • Density: 1.71
  • Melting Point: 304-307°; mp 190° (dec)
  • Boiling Point: 869.4°Cat760mmHg
  • Flash Point: 479.6°C
  • Refractive Index: 1.793
  • Solubility: DMF:可溶; DMSO:可溶;乙醇:可溶
  • PSA: 161.01
  • Specific Rotation: D20 -670° (DMF)

Albofungin Security Information

  • Storage Condition:Store at -20°C

Albofungin Pricemore >>

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Additional information on Albofungin

Recent Advances in Albofungin (CAS 37895-35-5) Research: A Comprehensive Review

Albofungin (CAS 37895-35-5), a bioactive secondary metabolite produced by Streptomyces species, has garnered significant attention in recent years due to its potent antimicrobial and anticancer properties. This research briefing synthesizes the latest findings on Albofungin, focusing on its chemical structure, mechanism of action, and potential therapeutic applications. The compound's unique polyketide structure, characterized by a bis-naphthoquinone scaffold, underpins its diverse biological activities, making it a promising candidate for drug development.

Recent studies have elucidated the biosynthetic pathway of Albofungin, revealing key enzymatic steps involved in its production. Advances in genetic engineering and synthetic biology have enabled the optimization of Albofungin yields in microbial hosts, addressing previous challenges related to low natural abundance. Furthermore, structural modifications of Albofungin have been explored to enhance its pharmacokinetic properties and reduce potential toxicity, paving the way for its clinical translation.

In the context of antimicrobial resistance (AMR), Albofungin has demonstrated broad-spectrum activity against multidrug-resistant (MDR) pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). Mechanistic studies indicate that Albofungin disrupts bacterial cell membrane integrity and inhibits essential enzymes involved in DNA replication, offering a dual mode of action that may delay resistance development. These findings position Albofungin as a valuable lead compound for novel antibiotic development.

Beyond its antimicrobial effects, Albofungin has shown promising anticancer activity in preclinical models. Research published in 2023 revealed that Albofungin induces apoptosis in various cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway and promoting reactive oxygen species (ROS) generation. Notably, its selectivity towards cancer cells while sparing normal cells highlights its potential as a targeted therapy. Ongoing studies are investigating Albofungin's efficacy in combination with existing chemotherapeutic agents to overcome drug resistance in oncology.

The pharmaceutical development of Albofungin faces several challenges, including solubility limitations and metabolic instability. Recent formulation strategies, such as nanoparticle encapsulation and prodrug approaches, have shown promise in overcoming these hurdles. Additionally, pharmacokinetic studies in animal models have provided valuable insights into Albofungin's absorption, distribution, metabolism, and excretion (ADME) profile, informing future clinical trial design.

Looking ahead, the research community anticipates that Albofungin will enter Phase I clinical trials within the next two years, pending successful completion of current preclinical safety assessments. The compound's multifaceted biological activities and the growing body of supporting evidence underscore its potential to address unmet medical needs in both infectious diseases and oncology. Continued investment in Albofungin research is expected to yield significant breakthroughs in the coming years.

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